Cas no 1499305-03-1 (4-{(propan-2-yl)aminomethyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one)

• Product Name: 4-{(propan-2-yl)aminomethyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one
• CAS No: 1499305-03-1
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5564638
• PubChem ID: 83584539
• Update Time: 2025-07-22

4-{(propan-2-yl)aminomethyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Cinnolinone, 5,6,7,8-tetrahydro-4-[[(1-methylethyl)amino]methyl]-
• 4-{(propan-2-yl)aminomethyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one

• Inchi： 1S/C12H19N3O/c1-8(2)13-7-10-9-5-3-4-6-11(9)14-15-12(10)16/h8,13H,3-7H2,1-2H3,(H,15,16)
• InChI Key： LUFJYUAXQWUCBH-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(CNC(C)C)C(=O)N1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 10.94±0.40(Predicted)

Additional information on 4-{(propan-2-yl)aminomethyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one

Comprehensive Overview of 4-{(propan-2-yl)aminomethyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one (CAS No. 1499305-03-1)

In the rapidly evolving field of pharmaceutical and chemical research, 4-{(propan-2-yl)aminomethyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one (CAS No. 1499305-03-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number 1499305-03-1, belongs to the cinnoline derivative family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, mechanisms, and therapeutic potential, making it a hot topic in modern drug discovery.

The molecular structure of 4-{(propan-2-yl)aminomethyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one features a hexahydrocinnolin-3-one core with a (propan-2-yl)aminomethyl substituent, which contributes to its distinct chemical behavior. This configuration is particularly intriguing for its potential role in modulating enzyme activity or receptor binding, a subject frequently searched in AI-driven drug design platforms. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory conditions, aligning with growing public interest in precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 1499305-03-1 involves multi-step organic reactions, including reductive amination and cyclization techniques. These methods are often optimized using computational chemistry tools, a trend reflecting the integration of machine learning in chemical synthesis. The compound’s solubility and stability profiles are also critical parameters for formulation scientists, as evidenced by frequent queries in pharmaceutical forums and research databases.

Beyond its biochemical significance, 4-{(propan-2-yl)aminomethyl}-2,3,5,6,7,8-hexahydrocinnolin-3-one exemplifies the intersection of green chemistry and sustainable synthesis. With environmental concerns driving innovation, researchers are investigating catalysis and solvent-free approaches to produce this compound efficiently—a topic widely discussed in academic conferences and patent filings. Its potential as a scaffold for drug development further underscores its value in combinatorial chemistry libraries.

In summary, CAS No. 1499305-03-1 represents a compelling case study in contemporary chemical research. Its versatility in addressing healthcare challenges, coupled with advancements in synthetic methodologies, positions it as a compound of enduring interest. As the scientific community continues to unravel its full potential, this molecule is poised to play a pivotal role in shaping future therapeutic innovations.